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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the natural abundance of the Carbon-13
(*3C) isotope, with a specific focus on its relevance to the organochlorine compound
hexachloroethane (C2Cle). This document outlines the theoretical abundance of 13C, the
principal methodologies for its experimental determination, and detailed protocols for analysis.

Introduction to Isotopic Abundance and
Hexachloroethane

Natural isotopic abundance refers to the percentage of each isotope of an element as it is
found in a natural sample. Carbon, a fundamental element in organic chemistry and drug
development, has two stable isotopes: the highly abundant Carbon-12 (*2C) and the much rarer
Carbon-13 (33C). The 13C isotope, which possesses an additional neutron, constitutes
approximately 1.07% of all natural carbon.[1] This subtle difference in mass allows 3C to be
used as a powerful tracer in metabolic studies, environmental science, and for the structural
elucidation of organic molecules.

Hexachloroethane (C2Cls) is a synthetic, crystalline solid with a camphor-like odor.[2] It is not a
naturally occurring compound and is typically formed as a by-product in industrial chlorination
processes.[2] Historically, it has been used by the military in smoke-producing devices, as a
component in fungicides and insecticides, and in metallurgy to degas aluminum melts.[2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1340454?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Carbon-13
https://www.forensic-isotopes.org/wp-content/uploads/FIRMS-Good-Practice-Guide-Second-Edition.pdf
https://www.forensic-isotopes.org/wp-content/uploads/FIRMS-Good-Practice-Guide-Second-Edition.pdf
https://www.forensic-isotopes.org/wp-content/uploads/FIRMS-Good-Practice-Guide-Second-Edition.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Understanding the isotopic composition of hexachloroethane and similar compounds is crucial
for source tracking, environmental monitoring, and in advanced analytical applications.

Natural Abundance of Carbon Isotopes

The universally accepted natural abundances of carbon's stable isotopes are presented below.
While minor variations can occur due to isotopic fractionation from physical, chemical, and
biological processes, these values serve as the standard baseline.

Data Presentation: Natural Abundance of Stable Carbon Isotopes

. Natural
Isotopic Mass
Isotope Protons Neutrons (Da) Abundance
a
(%)
Carbon-12 (2C) 6 6 12.000000 ~98.93%
Carbon-13 (:3C) 6 7 13.003355 ~1.07%

Source: Data compiled from multiple sources.[1]

For a specific molecule like hexachloroethane, which contains two carbon atoms, the
probability of finding a 13C atom is theoretically doubled. In mass spectrometry, this gives rise to
a characteristic M+1 peak. The expected intensity of the M+1 peak for a molecule with two
carbon atoms is approximately 2.2% of the molecular ion (M) peak, reflecting the 1.1% chance
for each of the two carbons to be a 13C isotope.[1]

While no specific experimental studies detailing the precise 13C natural abundance in
hexachloroethane were identified in a comprehensive literature review, the value can be
precisely determined using established analytical techniques.

Experimental Protocol: Determination of *3C
Abundance by GC-IRMS

The gold standard for determining compound-specific isotope ratios is Gas Chromatography-
Isotope Ratio Mass Spectrometry (GC-IRMS). This technique combines the separation power
of gas chromatography with the high precision of an isotope ratio mass spectrometer.
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3.1 Sample Preparation

» Dissolution: A known quantity of the hexachloroethane sample is dissolved in a high-purity
organic solvent (e.g., hexane or dichloromethane) to a suitable concentration, typically in the
parts-per-million (ppm) range.

o Purity Check: The purity of the dissolved sample should be verified using a standard Gas
Chromatography-Mass Spectrometry (GC-MS) or GC-Flame lonization Detector (GC-FID)
method to ensure no co-eluting impurities will interfere with the isotopic analysis.

o Standard Preparation: A working standard with a known and certified 13C/*2C ratio is
prepared in the same manner to calibrate the instrument and ensure accuracy.

3.2 Instrumentation: GC-Combustion-IRMS

The analytical workflow involves a gas chromatograph connected via a combustion interface to
the isotope ratio mass spectrometer.

e Gas Chromatography (GC):

o Injector: A split/splitless injector is typically used, operated at a temperature that ensures
the complete and rapid volatilization of hexachloroethane without thermal degradation
(e.g., 250°C).

o Carrier Gas: High-purity helium is used as the carrier gas at a constant flow rate.

o Column: A capillary column suitable for separating chlorinated hydrocarbons is employed
(e.g., a30m x 0.25mm ID, 0.25um film thickness TG-5MS or similar).[3]

o Oven Program: A temperature program is developed to ensure the sharp, symmetrical
elution of the hexachloroethane peak, well-separated from the solvent and any potential
impurities. A typical program might start at 100°C, ramp to 180°C, and then continue to a
final temperature of 270-300°C.[3]

e Combustion Interface:
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o The eluent from the GC column is directed into a high-temperature (940-1000°C)
combustion reactor.[4]

o The reactor contains an oxidant (e.g., copper oxide) which quantitatively converts the
carbon in the hexachloroethane molecule into carbon dioxide (CO3z) gas.

o The resulting gas stream is then passed through a reduction reactor to remove excess
oxygen and convert nitrogen oxides to Nz. A water trap removes any H20 produced.

 |sotope Ratio Mass Spectrometer (IRMS):
o The purified CO2 gas enters the ion source of the mass spectrometer.

o The IRMS is a magnetic sector instrument equipped with multiple Faraday cup detectors,
allowing for the simultaneous measurement of the ion beams corresponding to the
different isotopologues of CO2.[5]

o Specifically, the detectors are positioned to measure the ion currents for mass-to-charge
ratios (m/z) 44 (12C**02), 45 (13C1%02 and 12C1701%0), and 46 (12C180160).

o The instrument calculates the ratio of m/z 45 to m/z 44 to determine the 13C/2C ratio.
Corrections are automatically applied for the contribution of 17O to the m/z 45 signal.

3.3 Data Analysis and Reporting

The 13C/*2C ratio is reported using the delta (d) notation in parts per thousand (per mil, %o)
relative to the Vienna Pee Dee Belemnite (VPDB) international standard. The formula is as
follows:

013C (%o) = [ (R_sample / R_standard) - 1 ] x 1000

Where R_sample is the 13C/*2C ratio of the hexachloroethane sample and R_standard is the
13C/12C ratio of the VPDB standard.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the GC-IRMS protocol for determining the
13C abundance in a hexachloroethane sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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